Cas no 1706446-84-5 (4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1))

• Product Name: 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1)
• CAS No: 1706446-84-5
• MF: C₁₂H₁₈ClNO₃S
• MW: 291.794221401215
• CID: 5836176
• PubChem ID: 90489685
• Update Time: 2025-05-24

4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1)
• 4-(2-methylsulfonylphenyl)piperidin-4-ol;hydrochloride
• AKOS024461928
• NS-04878
• 4-(2-methanesulfonylphenyl)piperidin-4-ol hydrochloride
• EN300-747023
• MFCD28656918
• 1706446-84-5

• Inchi： 1S/C12H17NO3S.ClH/c1-17(15,16)11-5-3-2-4-10(11)12(14)6-8-13-9-7-12;/h2-5,13-14H,6-9H2,1H3;1H
• InChI Key： WWZDVDGADDMAIZ-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1C=CC=CC=1S(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 291.0695923g/mol
• Monoisotopic Mass: 291.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1)

4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1)

The compound 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1), with CAS No. 1706446-84-5, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structure, which combines a piperidinol backbone with a methylsulfonyl-substituted phenyl group. The hydrochloride salt form ensures optimal solubility and stability, making it suitable for various applications in drug development and research.

Recent studies have highlighted the potential of 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride as a promising candidate in the development of novel therapeutic agents. Its structural features, particularly the methylsulfonyl group attached to the phenyl ring, contribute to its unique pharmacokinetic properties. This group enhances lipophilicity and bioavailability, which are critical factors in drug design. Researchers have explored its role in modulating various biological pathways, including those involved in inflammation and neurodegenerative diseases.

The synthesis of CAS No. 1706446-84-5 involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. The starting materials include piperidine derivatives and aryl sulfonyl compounds, which are subjected to nucleophilic substitution and subsequent acid-base neutralization to form the hydrochloride salt. The reaction conditions are meticulously controlled to ensure high purity and yield of the final product.

One of the most exciting developments involving this compound is its potential as a lead molecule in the discovery of new analgesics. Preclinical studies have demonstrated that 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]- exhibits potent anti-inflammatory activity without causing significant adverse effects on cellular viability. This makes it a strong candidate for further investigation in pain management therapies.

In addition to its therapeutic potential, CAS No. 1706446-84-5 has also been utilized as a building block in the construction of more complex molecular architectures. Its versatility allows chemists to explore various substitution patterns and functional groups, expanding its utility in drug discovery programs.

From an analytical standpoint, the characterization of 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]- has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring its reliability for use in research settings.

As interest in this compound continues to grow, ongoing research is focused on optimizing its pharmacokinetic profile and exploring its efficacy in animal models of disease. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery process and unlock new therapeutic possibilities for CAS No. 1706446-84-5.

In conclusion, 4-Piperidinol, 4-[2-(methylsulfonyl)phenyl]-, hydrochloride (1:1), with CAS No. 1706446-84-5, represents a significant advancement in chemical synthesis and drug development. Its unique properties and promising preclinical results position it as a valuable asset in the pursuit of innovative therapeutic solutions.